Cas no 1343221-92-0 (3-(3-bromo-4-fluorophenyl)-2,2-dimethylpropanoic acid)

• Product Name: 3-(3-bromo-4-fluorophenyl)-2,2-dimethylpropanoic acid
• CAS No: 1343221-92-0
• MF: C₁₁H₁₂BrFO₂
• MW: 275.114186286926
• CID: 5939617
• PubChem ID: 62739362
• Update Time: 2025-05-20

3-(3-bromo-4-fluorophenyl)-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 3-bromo-4-fluoro-α,α-dimethyl-
• 3-(3-Bromo-4-fluorophenyl)-2,2-dimethylpropanoic acid
• 1343221-92-0
• SCHEMBL23582437
• CS-0343932
• AKOS012032604
• EN300-1911140
• 3-(3-bromo-4-fluorophenyl)-2,2-dimethylpropanoic acid

• Inchi： 1S/C11H12BrFO2/c1-11(2,10(14)15)6-7-3-4-9(13)8(12)5-7/h3-5H,6H2,1-2H3,(H,14,15)
• InChI Key： SORXESNLVXAEGZ-UHFFFAOYSA-N
• SMILES： C(C1C=CC(F)=C(Br)C=1)C(C)(C)C(=O)O

Computed Properties

• Exact Mass: 274.00047g/mol
• Monoisotopic Mass: 274.00047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.472±0.06 g/cm3(Predicted)
• Boiling Point: 347.2±27.0 °C(Predicted)
• pka: 4?+-.0.14(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(3-bromo-4-fluorophenyl)-2,2-dimethylpropanoic acid

Exploring the Versatile Applications of 3-(3-bromo-4-fluorophenyl)-2,2-dimethylpropanoic acid (CAS No. 1343221-92-0)

In the realm of fine chemicals and pharmaceutical intermediates, 3-(3-bromo-4-fluorophenyl)-2,2-dimethylpropanoic acid (CAS 1343221-92-0) has emerged as a compound of significant interest. This bromo-fluorophenyl derivative with its unique dimethylpropanoic acid structure offers researchers a versatile building block for drug discovery and material science applications. The presence of both bromo and fluoro substituents on the phenyl ring makes this compound particularly valuable for further functionalization through various coupling reactions.

The molecular structure of 3-(3-bromo-4-fluorophenyl)-2,2-dimethylpropanoic acid features a tertiary carbon center adjacent to the carboxylic acid group, which contributes to its stability while maintaining reactivity for further transformations. This characteristic has made it a sought-after intermediate in the synthesis of more complex molecules, particularly in the development of small molecule therapeutics targeting various disease pathways. Recent literature searches indicate growing interest in fluorinated pharmaceutical intermediates, with this compound appearing in several patent applications related to metabolic disorder treatments.

From a synthetic chemistry perspective, the bromo substituent at the 3-position of the phenyl ring in 1343221-92-0 serves as an excellent handle for cross-coupling reactions, while the fluoro group at the 4-position offers opportunities for further derivatization or can be maintained to influence the pharmacokinetic properties of resulting drug candidates. The 2,2-dimethyl moiety on the propanoic acid chain provides steric hindrance that can be strategically employed to control the conformation of larger molecules built upon this scaffold.

In material science applications, researchers have explored 3-(3-bromo-4-fluorophenyl)-2,2-dimethylpropanoic acid as a precursor for liquid crystal materials and organic electronic components. The combination of halogen atoms and the carboxylic acid functionality allows for both covalent bonding and non-covalent interactions that are crucial in designing molecular assemblies with specific properties. Recent advancements in organic photovoltaics have particularly highlighted the value of such halogenated aromatic compounds in improving device performance.

The pharmaceutical industry has shown particular interest in CAS 1343221-92-0 as a potential intermediate for non-steroidal anti-inflammatory drugs (NSAIDs) development. The structural similarity to known pharmacophores combined with the modifiable halogen positions makes it an attractive starting point for medicinal chemistry programs. Several research groups have published work utilizing this compound in the synthesis of novel COX-2 inhibitors with improved selectivity profiles.

Quality control and analytical characterization of 3-(3-bromo-4-fluorophenyl)-2,2-dimethylpropanoic acid typically involve a combination of HPLC analysis, mass spectrometry, and NMR spectroscopy. The compound generally appears as a white to off-white crystalline powder with well-defined melting characteristics. Storage recommendations typically suggest protection from moisture and light at room temperature, with special consideration given to the acid-sensitive nature of the carboxylic acid group.

Recent market trends indicate growing demand for halogenated pharmaceutical intermediates like 1343221-92-0, particularly in regions with strong generic drug manufacturing capabilities. The compound's versatility in structure-activity relationship (SAR) studies has made it valuable for both academic and industrial research teams working on next-generation therapeutics. Suppliers have reported increased inquiries about this material from contract research organizations specializing in central nervous system (CNS) drug development.

From an environmental and handling perspective, while 3-(3-bromo-4-fluorophenyl)-2,2-dimethylpropanoic acid is not classified as highly hazardous, standard laboratory precautions for handling organic acids and halogenated compounds should be observed. Proper personal protective equipment including gloves and eye protection is recommended when working with this material. Waste disposal should follow local regulations for halogenated organic waste.

The synthesis of CAS 1343221-92-0 typically involves multi-step procedures starting from commercially available halogenated benzene derivatives. Key steps often include Friedel-Crafts alkylation followed by oxidation to introduce the carboxylic acid functionality. Process chemists have developed optimized routes that maximize yield while minimizing the formation of undesirable byproducts, making this compound increasingly accessible to the research community.

Looking forward, the applications of 3-(3-bromo-4-fluorophenyl)-2,2-dimethylpropanoic acid are expected to expand as researchers continue to explore its potential in targeted drug delivery systems and bioconjugation chemistry. The carboxylic acid group provides an attachment point for linking to various carriers or targeting moieties, while the halogen atoms allow for further structural elaboration. This dual functionality positions the compound as a valuable tool in the growing field of precision medicine and theranostic agent development.

In conclusion, 3-(3-bromo-4-fluorophenyl)-2,2-dimethylpropanoic acid (CAS 1343221-92-0) represents an important building block in modern chemical research. Its unique combination of halogen substituents, sterically hindered acid group, and aromatic character make it versatile for numerous applications across pharmaceuticals, materials science, and specialty chemicals. As synthetic methodologies advance and new therapeutic targets emerge, the importance of such multifunctional intermediates is likely to grow, solidifying their place in the toolkit of research chemists worldwide.